Cas no 2138202-38-5 (rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine)

• Product Name: rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine
• CAS No: 2138202-38-5
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 5807198
• PubChem ID: 165462578
• Update Time: 2025-07-01

rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788605
• rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine
• 2138202-38-5

• Inchi： 1S/C8H14F2N2O/c9-8(10,4-11)5-12-2-7-1-6(12)3-13-7/h6-7H,1-5,11H2/t6-,7-/m0/s1
• InChI Key： CEHAEIJWFLFPJJ-BQBZGAKWSA-N
• SMILES： FC(CN)(CN1C[C@@H]2C[C@H]1CO2)F

Computed Properties

• Exact Mass: 192.10741940g/mol
• Monoisotopic Mass: 192.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Additional information on rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine

Comprehensive Overview of rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine (CAS No. 2138202-38-5)

The compound rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine (CAS No. 2138202-38-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate bicyclic framework, combined with the presence of fluorine atoms, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a chiral building block for the synthesis of bioactive molecules, given its stereochemical complexity and functional group versatility.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms, as seen in rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine, is a strategic approach to improve the pharmacokinetic properties of drug candidates. This aligns with the growing trend in precision medicine, where tailored therapeutics are designed to target specific biological pathways with minimal off-target effects.

The bicyclo[2.2.1]heptane scaffold in this compound is another noteworthy feature. This rigid structure is often employed in drug design to constrain molecular conformations, thereby enhancing binding affinity to target proteins. Such scaffolds are frequently explored in the development of CNS-targeting drugs, as they can potentially cross the blood-brain barrier more effectively. Given the rising prevalence of neurological disorders, this aspect of the compound is of particular interest to researchers.

From a synthetic chemistry perspective, the preparation of rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine involves sophisticated methodologies, including asymmetric catalysis and fluorination techniques. These processes are critical for achieving high enantiomeric purity, which is essential for its application in chiral drug synthesis. The compound's synthetic route is often a topic of discussion in academic forums and industry conferences, reflecting its relevance in modern organic chemistry.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. PROTACs leverage bifunctional molecules to degrade target proteins, and the unique structural attributes of rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine could make it a valuable linker or warhead in such constructs. This application is particularly relevant given the increasing focus on targeted protein degradation as a therapeutic strategy.

In summary, rac-2,2-difluoro-3-[(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]propan-1-amine (CAS No. 2138202-38-5) represents a multifaceted compound with significant potential in drug discovery and development. Its structural features, combined with the growing demand for fluorinated pharmaceuticals and chiral intermediates, position it as a molecule of high interest in both academic and industrial settings. As research continues to uncover its full range of applications, this compound is likely to remain a focal point in the evolving landscape of medicinal chemistry.